Cas no 1020046-27-8 (2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol)

• Product Name: 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol
• CAS No: 1020046-27-8
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 5306754
• Update Time: 2025-06-07

2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol

• Inchi： 1S/C9H11N5O/c1-2-14-12-9(11-13-14)6-3-4-8(15)7(10)5-6/h3-5,15H,2,10H2,1H3
• InChI Key： DBVUXTTZDQFKLV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=NN(CC)N=N2)C=C1N

Computed Properties

• Exact Mass: 205.096
• Monoisotopic Mass: 205.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2

Additional information on 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol

Research Brief on 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol (CAS: 1020046-27-8): Recent Advances and Applications

2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol (CAS: 1020046-27-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrazole and phenol functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biomedical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol has been a subject of recent investigations, with researchers exploring more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly important for large-scale production and further preclinical evaluations. The study also emphasized the compound's stability under physiological conditions, which is a critical factor for its potential use as a drug candidate.

In terms of biological activity, 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol has demonstrated notable efficacy against a range of bacterial and fungal pathogens. A recent in vitro study highlighted its potent inhibitory effects on multidrug-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing new antimicrobial agents, especially in the face of rising antibiotic resistance. Further mechanistic studies revealed that the compound disrupts microbial cell wall synthesis and inhibits key enzymatic pathways, providing a dual mode of action.

Beyond its antimicrobial properties, this compound has also been investigated for its anti-inflammatory and anticancer activities. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in murine models showed promising results in reducing tumor growth, particularly in breast and lung cancer models. The compound's ability to induce apoptosis and inhibit angiogenesis has been attributed to its interaction with specific molecular targets, including NF-κB and VEGF signaling pathways.

Despite these promising findings, challenges remain in the development of 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its drug-like properties, including the introduction of solubilizing groups and the optimization of its metabolic stability. Collaborative studies between academic and industrial researchers are underway to accelerate its transition from bench to bedside.

In conclusion, 2-amino-4-(2-ethyl-2H-tetrazol-5-yl)phenol (CAS: 1020046-27-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further drug development. Ongoing research will be crucial in overcoming existing challenges and unlocking its full therapeutic potential. This brief underscores the importance of continued investment in innovative compounds like this to address unmet medical needs and advance the field of medicine.